Cas no 954599-35-0 (2-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 954599-35-0
• MF: C₁₈H₁₄FN₃O₄
• MW: 355.319867610931
• CID: 5944223
• PubChem ID: 16917664
• Update Time: 2025-05-23

2-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide
• 1,3-Benzodioxole-5-acetamide, N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]-
• 2-(2H-1,3-benzodioxol-5-yl)-N-{5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl}acetamide
• AKOS024643281
• 954599-35-0
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)acetamide
• F2368-0352
• 2-(1,3-benzodioxol-5-yl)-N-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C18H14FN3O4/c19-13-4-1-11(2-5-13)9-17-21-22-18(26-17)20-16(23)8-12-3-6-14-15(7-12)25-10-24-14/h1-7H,8-10H2,(H,20,22,23)
• InChI Key： YJQSKXKTTXFJAF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC(NC3=NN=C(CC4=CC=C(F)C=C4)O3)=O)C=C2OC1

Computed Properties

• Exact Mass: 355.09683410g/mol
• Monoisotopic Mass: 355.09683410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide

2-(2H-1,3-Benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 954599-35-0, known as 2-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-fluorophenyl)methyl-1,3,4-oxadiazol-2-yl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzodioxole ring system and an oxadiazole moiety, both of which are known for their unique chemical properties and potential bioactivity.

The benzodioxole component of this molecule is a fused bicyclic structure consisting of a benzene ring and a dioxole ring. This arrangement imparts stability to the molecule and contributes to its ability to interact with biological targets. The presence of the oxadiazole group further enhances the compound's versatility, as oxadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can be critical in drug design.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The fluorophenyl substituent within the molecule plays a crucial role in modulating its pharmacokinetic properties, such as absorption and distribution, making it a promising candidate for further preclinical testing.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodioxole ring through cyclization reactions and the subsequent coupling with the oxadiazole moiety via amide bond formation. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures that the final product meets stringent quality standards.

In terms of applications, this compound has shown potential in several therapeutic areas. Its ability to target specific enzymes and receptors makes it a valuable tool in drug discovery efforts aimed at treating conditions such as inflammation, neurodegenerative diseases, and cancer. Additionally, ongoing research is exploring its potential as a modulator of ion channels, which could open new avenues for treating cardiovascular disorders.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, recent advancements in catalytic asymmetric synthesis have provided new strategies to address these issues. By optimizing reaction conditions and employing environmentally friendly reagents, researchers are working towards making this compound more accessible for broader applications.

In conclusion, the compound with CAS No. 954599-35-0 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological activity position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.